An In-depth Technical Guide to the Predicted Chemical Properties of 1-(2,5-Dibromophenyl)sulfonylimidazole
An In-depth Technical Guide to the Predicted Chemical Properties of 1-(2,5-Dibromophenyl)sulfonylimidazole
Introduction
1-(2,5-Dibromophenyl)sulfonylimidazole is a heterocyclic compound featuring an imidazole ring N-substituted with a 2,5-dibromophenylsulfonyl group. The imidazole nucleus is a critical pharmacophore in numerous biologically active molecules, and its combination with an arylsulfonyl moiety is a common strategy in medicinal chemistry to modulate physicochemical and biological properties.[1][2] The presence of two bromine atoms on the phenyl ring is expected to significantly influence the compound's lipophilicity, electronic character, and potential for halogen bonding, making it a molecule of interest for further investigation.
Predicted Physicochemical and Spectroscopic Properties
The chemical properties of 1-(2,5-Dibromophenyl)sulfonylimidazole have been estimated based on data from analogous sulfonylated imidazole and benzimidazole derivatives. These predicted properties provide a baseline for experimental characterization.
Predicted Physicochemical Data
| Property | Predicted Value/Information |
| Molecular Formula | C₉H₆Br₂N₂O₂S |
| Molecular Weight | 365.99 g/mol |
| Appearance | Likely a white to off-white crystalline solid |
| Solubility | Expected to have low solubility in water and higher solubility in organic solvents like DMSO, DMF, and chlorinated solvents. |
| Melting Point | Predicted to be in the range of 150-200 °C, based on similar sulfonamides. |
| pKa | The imidazole ring will have a basic nitrogen (N-3), with an estimated pKa of the conjugate acid around 5-6. The sulfonyl group is electron-withdrawing, which will decrease the basicity compared to unsubstituted imidazole. |
Predicted Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and confirmation of synthesized 1-(2,5-Dibromophenyl)sulfonylimidazole. The expected spectral characteristics are outlined below.
| Spectroscopy | Predicted Spectral Features |
| ¹H NMR | - Imidazole Protons: Three distinct signals in the aromatic region (δ 7-8 ppm). The proton at the C2 position will be the most downfield. |
| - Phenyl Protons: Three signals in the aromatic region (δ 7.5-8.5 ppm) corresponding to the three protons on the dibrominated phenyl ring, showing characteristic splitting patterns. | |
| ¹³C NMR | - Imidazole Carbons: Three signals in the range of δ 115-145 ppm. |
| - Phenyl Carbons: Six signals, with two carbons attached to bromine atoms showing characteristic shifts. The carbon attached to the sulfonyl group will also be significantly downfield. | |
| FT-IR (cm⁻¹) | - S=O Stretch: Two strong absorption bands characteristic of a sulfonyl group, typically in the ranges of 1350-1380 cm⁻¹ (asymmetric) and 1160-1180 cm⁻¹ (symmetric). |
| - C=N and C=C Stretch: Aromatic and imidazole ring stretching vibrations in the 1400-1600 cm⁻¹ region. | |
| - C-Br Stretch: Vibrations in the lower frequency region of the spectrum. | |
| Mass Spec (HRMS) | The molecular ion peak [M+H]⁺ would be expected around m/z 366.88, showing a characteristic isotopic pattern due to the presence of two bromine atoms. |
Experimental Protocols
The following are detailed methodologies for the synthesis and characterization of 1-(2,5-Dibromophenyl)sulfonylimidazole, adapted from established procedures for analogous compounds.
Synthesis of 1-(2,5-Dibromophenyl)sulfonylimidazole
This procedure is based on the N-arylsulfonylation of imidazole.
Materials:
-
Imidazole
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2,5-Dibromobenzenesulfonyl chloride
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Triethylamine (TEA) or Sodium Hydride (NaH)
-
Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
-
Anhydrous Sodium Sulfate (Na₂SO₄)
-
Silica gel for column chromatography
-
Hexane and Ethyl Acetate for elution
Procedure:
-
To a stirred solution of imidazole (1.0 equivalent) in anhydrous DCM at 0 °C, add triethylamine (1.2 equivalents) dropwise.
-
In a separate flask, dissolve 2,5-dibromobenzenesulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous DCM.
-
Add the 2,5-dibromobenzenesulfonyl chloride solution dropwise to the imidazole solution at 0 °C.
-
Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
-
Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, quench the reaction with water.
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Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).
-
Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
-
Filter and concentrate the solution under reduced pressure to obtain the crude product.
-
Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 1-(2,5-Dibromophenyl)sulfonylimidazole.
Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Dissolve a small sample (5-10 mg) of the purified product in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).
-
Record ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer. Chemical shifts should be reported in ppm relative to tetramethylsilane (TMS) as an internal standard.[3]
Fourier-Transform Infrared (FT-IR) Spectroscopy:
-
Acquire the FT-IR spectrum of the solid sample using a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.[4]
-
Record the spectrum over a range of 4000-400 cm⁻¹.
High-Resolution Mass Spectrometry (HRMS):
-
Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).
-
Analyze the sample using an ESI-TOF or Orbitrap mass spectrometer to confirm the exact mass of the molecular ion.
Potential Biological Activity and Signaling Pathways
While the specific biological activity of 1-(2,5-Dibromophenyl)sulfonylimidazole has not been reported, compounds with similar structures, particularly sulfonamide derivatives, have shown a wide range of pharmacological effects.[5][6][7]
Anticipated Biological Roles:
-
Antimicrobial Activity: Many sulfonamides are known for their antibacterial properties.
-
Anticancer Activity: Aryl sulfonamides have been investigated as inhibitors of various enzymes involved in cancer progression, such as carbonic anhydrases.[7]
-
Enzyme Inhibition: The sulfonylimidazole moiety may act as a zinc-binding group, potentially targeting metalloenzymes.
Due to the lack of specific pathway information for this compound, a general workflow for its synthesis and characterization is presented below.
Caption: Synthesis and Characterization Workflow.
Conclusion
1-(2,5-Dibromophenyl)sulfonylimidazole represents a potentially valuable scaffold for the development of new chemical entities in materials science and drug discovery. The predictive data and experimental protocols provided in this guide offer a foundational framework for its synthesis, characterization, and subsequent investigation into its biological and chemical properties. All presented data is predictive and requires experimental validation.
References
- 1. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
- 4. documents.thermofisher.com [documents.thermofisher.com]
- 5. ijpsonline.com [ijpsonline.com]
- 6. researchgate.net [researchgate.net]
- 7. Synthesis and biological activity of sulfonamide derivatives of epipodophyllotoxin - PubMed [pubmed.ncbi.nlm.nih.gov]
